Cas no 2248394-21-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(pyridin-3-yl)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(pyridin-3-yl)butanoate
• CAS No: 2248394-21-8
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 5810990
• PubChem ID: 165724842
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(pyridin-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(pyridin-3-yl)butanoate
• 2248394-21-8
• EN300-6515715

• Inchi： 1S/C17H14N2O4/c20-15(9-3-5-12-6-4-10-18-11-12)23-19-16(21)13-7-1-2-8-14(13)17(19)22/h1-2,4,6-8,10-11H,3,5,9H2
• InChI Key： DRWXFIJHGVGSQO-UHFFFAOYSA-N
• SMILES： O(C(CCCC1C=NC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 310.09535693g/mol
• Monoisotopic Mass: 310.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(pyridin-3-yl)butanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(pyridin-3-yl)butanoate (CAS No. 2248394-21-8)

In the realm of organic chemistry and pharmaceutical research, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(pyridin-3-yl)butanoate (CAS No. 2248394-21-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its isoindole-1,3-dione core and pyridinyl butanoate side chain, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further study.

The chemical synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(pyridin-3-yl)butanoate involves multi-step reactions, often starting from phthalic anhydride derivatives and pyridine-based intermediates. Its CAS No. 2248394-21-8 serves as a critical identifier in databases like PubChem and Reaxys, where its physicochemical properties (e.g., solubility, melting point) are documented. Recent studies highlight its potential as a building block for small-molecule inhibitors, particularly in targeting enzyme pathways associated with inflammation and metabolic disorders.

From an industrial perspective, the demand for specialty chemicals like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(pyridin-3-yl)butanoate is rising, driven by advancements in precision medicine and bioconjugation techniques. Users frequently search for terms such as "isoindole derivatives applications" or "pyridine butanoate synthesis," reflecting growing interest in its utility. Notably, its stability under physiological conditions and compatibility with click chemistry protocols further enhance its appeal for biomarker labeling and drug delivery systems.

Environmental and sustainability considerations are also pivotal in discussions about this compound. With the pharmaceutical industry emphasizing green chemistry, researchers are investigating eco-friendly synthesis routes for CAS No. 2248394-21-8 to minimize waste and energy consumption. Questions like "How to optimize the yield of isoindole derivatives?" or "What are the alternatives to toxic solvents in pyridine-based reactions?" dominate forums, underscoring the need for innovative methodologies.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(pyridin-3-yl)butanoate represents a versatile compound with broad implications across drug development, material engineering, and sustainable chemistry. Its CAS No. 2248394-21-8 ensures traceability in research, while its structural features continue to inspire novel applications. As the scientific community delves deeper into its mechanistic pathways, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and industrial innovation.